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Compound of Interest

Compound Name:
N-Methyl-N-phenylthiocarbamoyl

chloride

Cat. No.: B106172 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Methyl-N-phenylthiocarbamoyl
chloride, a key organic building block with applications in chemical biology and drug discovery.

The document details its physicochemical properties, a proposed synthetic route with a

detailed experimental protocol, and its potential applications, particularly in the field of

proteomics.

Core Compound Properties
N-Methyl-N-phenylthiocarbamoyl chloride is an organosulfur compound characterized by

the presence of a thiocarbamoyl chloride functional group attached to a N-methylaniline

scaffold.[1][2] Its properties are summarized in the table below.
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Property Value Reference

Chemical Name
N-Methyl-N-

phenylthiocarbamoyl chloride
[2]

CAS Number 19009-45-1 [1][2]

Molecular Formula C₈H₈ClNS [1][2]

Molecular Weight 185.67 g/mol [1][2]

Product Family Organic Building Blocks [2]

Proposed Synthesis of N-Methyl-N-
phenylthiocarbamoyl Chloride
While specific literature detailing the synthesis of N-Methyl-N-phenylthiocarbamoyl chloride
is not readily available, a reliable synthetic route can be proposed based on the well-

established reaction of secondary amines with thiophosgene. This method is analogous to the

synthesis of other N,N-disubstituted thiocarbamoyl chlorides. The proposed reaction involves

the treatment of N-methylaniline with thiophosgene in the presence of a base to neutralize the

hydrogen chloride byproduct.

Reaction Scheme:

The following diagram illustrates the proposed experimental workflow for this synthesis.
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Reaction Setup

Reaction

Work-up and Purification

Dissolve N-methylaniline
in an inert solvent

(e.g., dichloromethane)

Add a base
(e.g., triethylamine or pyridine)

Cool the mixture
in an ice bath (0-5 °C)

Slowly add a solution
of thiophosgene in the

same solvent

Stir the reaction
mixture at 0-5 °C

Allow the mixture to
warm to room temperature

and stir until completion

Wash the reaction mixture
with water and brine

Dry the organic layer
over anhydrous sodium sulfate

Concentrate under
reduced pressure

Purify the crude product
(e.g., by distillation or chromatography)
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Caption: Proposed experimental workflow for the synthesis of N-Methyl-N-
phenylthiocarbamoyl chloride.

Detailed Experimental Protocol (Proposed)
This protocol is a general guideline for the synthesis of N-Methyl-N-phenylthiocarbamoyl
chloride based on standard procedures for similar compounds. Researchers should optimize

the conditions for their specific laboratory setup.

Materials:

N-methylaniline

Thiophosgene

Anhydrous dichloromethane (or another suitable inert solvent)

Triethylamine (or another suitable base)

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere

(e.g., nitrogen or argon), dissolve N-methylaniline (1.0 equivalent) in anhydrous

dichloromethane.

Add triethylamine (1.1 equivalents) to the solution.

Cool the mixture to 0-5 °C using an ice bath.

Slowly add a solution of thiophosgene (1.05 equivalents) in anhydrous dichloromethane to

the stirred mixture. Maintain the temperature below 10 °C during the addition.
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After the addition is complete, continue stirring the reaction mixture at 0-5 °C for 1-2 hours.

Allow the reaction mixture to warm to room temperature and stir for an additional 12-24

hours, monitoring the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by carefully adding water.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated

aqueous sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude product.

Purify the crude N-Methyl-N-phenylthiocarbamoyl chloride by vacuum distillation or

column chromatography.

Quantitative Data for Analogous Synthesis:

While specific yield data for the target molecule is not available, the synthesis of its oxygen

analog, N-Methyl-N-phenylcarbamoyl chloride, from N-methylaniline and phosgene has been

reported with high yields.[3] This suggests that the proposed synthesis for the thio-analog

should also be efficient.
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Applications in Research and Drug Development
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N-Methyl-N-phenylthiocarbamoyl chloride is primarily utilized as a specialized reagent in

proteomics research and as a versatile organic building block.[1][2]

Proteomics Research: Thiocarbamoyl chlorides are reactive compounds that can selectively

react with nucleophilic residues on proteins, such as the thiol group of cysteine or the amine

group of lysine. This reactivity makes N-Methyl-N-phenylthiocarbamoyl chloride a potential

tool for:

Protein Modification: Covalent modification of proteins to study their structure and function.

Chemical Probes: Development of chemical probes for identifying and characterizing protein

targets.

Cross-linking Studies: Investigating protein-protein interactions.

While the specific targets and applications in proteomics for this compound are not extensively

documented in peer-reviewed literature, its commercial availability for this purpose suggests its

utility in these areas.

Drug Discovery and Medicinal Chemistry: The thiocarbamoyl chloride moiety is a precursor to a

wide range of sulfur-containing compounds, including thioureas and thiocarbamates. These

classes of compounds are known to exhibit a broad spectrum of biological activities. Therefore,

N-Methyl-N-phenylthiocarbamoyl chloride can serve as a starting material for the synthesis

of novel compounds with potential therapeutic applications.

The following diagram illustrates the logical relationship of N-Methyl-N-phenylthiocarbamoyl
chloride as a precursor to biologically active molecules.
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Precursor

Derivative Classes

Potential Therapeutic Areas

N-Methyl-N-phenylthiocarbamoyl
chloride

ThioureasThiocarbamates Other Sulfur-containing
Heterocycles

Antimicrobial AgentsAntitumor AgentsEnzyme Inhibitors
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Caption: Role of N-Methyl-N-phenylthiocarbamoyl chloride as a precursor in drug discovery.

In conclusion, N-Methyl-N-phenylthiocarbamoyl chloride is a valuable chemical entity for

researchers in both chemical biology and medicinal chemistry. While detailed synthetic and

application data for this specific molecule are limited in the public domain, its structural

similarity to well-studied compounds allows for the reliable prediction of its synthesis and

potential uses. Further research into the applications of this compound is warranted to fully

explore its utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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